Cas no 898780-72-8 (3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone)

• Product Name: 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone
• CAS No: 898780-72-8
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• MDL: MFCD03843893
• CID: 876382
• PubChem ID: 24726508
• Update Time: 2025-10-30

3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(3,5-dimethylphenyl)propan-1-one
• 3',5'-DIMETHYL-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
• DTXSID80644901
• MFCD03843893
• AKOS016022259
• 898780-72-8
• 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone

• MDL： MFCD03843893
• Inchi： 1S/C19H22O/c1-13-7-14(2)10-17(9-13)5-6-19(20)18-11-15(3)8-16(4)12-18/h7-12H,5-6H2,1-4H3
• InChI Key： LSBCDZSCLFHXLC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)CCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.73570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone

3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898780-72-8): A Comprehensive Overview

3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898780-72-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its complex aromatic and alkyl substituents, which contribute to its distinct properties and reactivity.

The molecular formula of 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone is C₁₉H₂₂O, and it has a molecular weight of 266.37 g/mol. The compound features a propiophenone core with multiple methyl groups attached to both the phenyl rings and the propiophenone moiety. These substituents play a crucial role in determining the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In terms of its synthesis, 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone can be prepared through a series of well-established organic reactions. One common approach involves the condensation of 3,5-dimethylbenzaldehyde with 1-(3,5-dimethylphenyl)prop-2-en-1-one in the presence of a suitable catalyst. This reaction typically yields high purity products with good yields, making it a preferred method for large-scale production.

The physical properties of 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone are also noteworthy. It is a white crystalline solid with a melting point ranging from 100 to 102°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various applications where solubility and stability are critical factors.

In the pharmaceutical industry, 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone has shown promise as an intermediate in the synthesis of several bioactive compounds. Recent studies have explored its potential as a precursor for developing new drugs with anti-inflammatory and analgesic properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro and in vivo models.

Beyond its pharmaceutical applications, 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone has also found use in materials science. Its unique chemical structure makes it an excellent candidate for the development of advanced materials with enhanced mechanical and thermal properties. Studies have shown that incorporating this compound into polymer matrices can significantly improve their strength and durability, making them suitable for use in high-performance applications such as aerospace and automotive industries.

The environmental impact of 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone is another area of ongoing research. While initial studies suggest that the compound has low toxicity and environmental persistence, further investigations are needed to fully understand its long-term effects on ecosystems. Researchers at the Environmental Protection Agency (EPA) are currently conducting comprehensive assessments to ensure that the compound's use remains safe and sustainable.

In conclusion, 3',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898780-72-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.